Cas no 2228597-41-7 (2-methyl-6-(2-methylbut-3-yn-2-yl)quinoline)

• Product Name: 2-methyl-6-(2-methylbut-3-yn-2-yl)quinoline
• CAS No: 2228597-41-7
• MF: C₁₅H₁₅N
• MW: 209.286303758621
• CID: 5800949
• PubChem ID: 165662423
• Update Time: 2025-06-30

2-methyl-6-(2-methylbut-3-yn-2-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-(2-methylbut-3-yn-2-yl)quinoline
• 2228597-41-7
• EN300-1810039

• Inchi： 1S/C15H15N/c1-5-15(3,4)13-8-9-14-12(10-13)7-6-11(2)16-14/h1,6-10H,2-4H3
• InChI Key： OMZHUTULMYTUFM-UHFFFAOYSA-N
• SMILES： N1C(C)=CC=C2C=1C=CC(=C2)C(C#C)(C)C

Computed Properties

• Exact Mass: 209.120449483g/mol
• Monoisotopic Mass: 209.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-methyl-6-(2-methylbut-3-yn-2-yl)quinoline

Comprehensive Overview of 2-methyl-6-(2-methylbut-3-yn-2-yl)quinoline (CAS No. 2228597-41-7)

The compound 2-methyl-6-(2-methylbut-3-yn-2-yl)quinoline (CAS No. 2228597-41-7) is a quinoline derivative with a unique structural framework, combining a methyl-substituted quinoline core with a 2-methylbut-3-yn-2-yl side chain. This molecular architecture positions it as a promising candidate in organic synthesis, pharmaceutical research, and material science. Its distinct alkynyl group and quinoline backbone contribute to its versatility, making it a subject of growing interest among chemists and researchers.

In recent years, the demand for functionalized quinolines has surged due to their applications in drug discovery and catalysis. The 2-methyl-6-(2-methylbut-3-yn-2-yl)quinoline structure is particularly noteworthy for its potential role in small-molecule inhibitors and fluorescent probes. Researchers are exploring its utility in targeted therapies, leveraging its electron-rich aromatic system for interactions with biological targets. Additionally, its alkyne moiety offers opportunities for click chemistry, a technique widely used in bioconjugation and nanomaterial fabrication.

The synthesis of 2-methyl-6-(2-methylbut-3-yn-2-yl)quinoline typically involves palladium-catalyzed cross-coupling or Sonogashira reactions, which are pivotal in modern heterocyclic chemistry. These methods highlight the compound's alignment with green chemistry principles, a trending topic in scientific communities. As sustainability gains traction, the efficient synthesis of such high-value intermediates resonates with industries aiming to reduce environmental footprints.

From a commercial perspective, CAS No. 2228597-41-7 is gaining attention in specialty chemicals markets. Its potential as a building block for OLED materials and photovoltaic devices aligns with the global push toward renewable energy solutions. Investors and manufacturers are keen on scalable production methods, driven by the compound's applicability in next-generation technologies.

In conclusion, 2-methyl-6-(2-methylbut-3-yn-2-yl)quinoline represents a convergence of chemical innovation and practical utility. Its multifaceted roles in life sciences and advanced materials underscore its significance in contemporary research. As scientific inquiries into tailored molecular designs expand, this compound is poised to remain a focal point in cutting-edge applications.